![molecular formula C19H22N2O4S B2772009 4-ethoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide CAS No. 941972-00-5](/img/structure/B2772009.png)
4-ethoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-ethoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide, also known as EMD-1214063, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Copper(II)-Catalyzed Remote Sulfonylation
Copper(II)-catalyzed techniques have been developed for the efficient remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives, including compounds structurally related to 4-ethoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide. These methods generate environmentally benign byproducts and offer a less odorous and more environmentally friendly alternative to traditional sulfonylation methods, demonstrating the compound's utility in green chemistry applications (Xia et al., 2016).
Anticancer Potential
The compound has been investigated for its potential as a novel PI3K inhibitor and anticancer agent, with studies showing significant inhibitory effects on tumor growth and the PI3K/AKT/mTOR pathway in cancer models. This research underscores the compound's promise in the development of new cancer therapies (Shao et al., 2014).
Polymorphism and Salt Formation
Studies on polymorphs and salts of related quinolin-8-yl benzamide derivatives reveal the importance of crystal structure on the physical properties and stability of these compounds. Understanding polymorphism and salt formation can guide the development of pharmaceutical formulations and enhance drug properties (Khakhlary & Baruah, 2014).
Synthetic Cannabinoid Receptor Agonists
Although not directly related to therapeutic uses, research into the synthetic cannabinoid receptor agonists that share structural similarities with this compound contributes to the understanding of drug-receptor interactions and the metabolic fate of complex organic molecules (Richter et al., 2022).
Antimicrobial Activity
Novel pyrazolo[3,4-d]pyrimidine derivatives, including those structurally related to the compound , have shown promising results as potential antimicrobial agents. This highlights the compound's potential application in combating bacterial and fungal infections (Holla et al., 2006).
Properties
IUPAC Name |
4-ethoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-3-25-17-9-6-14(7-10-17)19(22)20-16-8-11-18-15(13-16)5-4-12-21(18)26(2,23)24/h6-11,13H,3-5,12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDIWXVPCKADCIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.